molecular formula C5H3F3N2 B1166531 1,3-Benzenedicarbonyl dichloride, polymer with 1,4-benzenedicarbonyl dichloride, carbonic dichloride CAS No. 117653-69-7

1,3-Benzenedicarbonyl dichloride, polymer with 1,4-benzenedicarbonyl dichloride, carbonic dichloride

Cat. No. B1166531
CAS RN: 117653-69-7
InChI Key:
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Description

1,3-Benzenedicarbonyl dichloride, polymer with 1,4-benzenedicarbonyl dichloride, carbonic dichloride, also known as 1,3-Benzenedicarbonyl dichloride, polymer with 1,4-benzenedicarbonyl dichloride, carbonic dichloride, is a useful research compound. Its molecular formula is C5H3F3N2. The purity is usually 95%.
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properties

CAS RN

117653-69-7

Product Name

1,3-Benzenedicarbonyl dichloride, polymer with 1,4-benzenedicarbonyl dichloride, carbonic dichloride

Molecular Formula

C5H3F3N2

Molecular Weight

0

synonyms

1,3-Benzenedicarbonyl dichloride, polymer with 1,4-benzenedicarbonyl dichloride, carbonic dichloride and 4,4-(1-methylethylidene)bisphenol, 4-(1,1,3,3-tetramethylbutyl)phenyl ester

Origin of Product

United States

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